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Compound of Interest

Compound Name: (S)-ErSO

Cat. No.: B8201612 Get Quote

(S)-ErSO, a selective anticipatory unfolded protein response (a-UPR) activator, is a valuable

tool in cancer research. While it is not classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), responsible handling

and disposal are paramount to ensure laboratory safety and environmental protection. This

guide provides essential, step-by-step procedures for the proper disposal of (S)-ErSO.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is crucial to adhere to standard laboratory safety

protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, chemical-resistant gloves, and a laboratory coat.

Ventilation: Handle (S)-ErSO in a well-ventilated area, preferably within a certified chemical

fume hood, to minimize the risk of inhalation.

Spill Management: In the event of a spill, absorb the material with an inert, non-combustible

absorbent such as sand or diatomite. The contaminated area can then be decontaminated

by washing with alcohol.[1]
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The disposal of (S)-ErSO should always be conducted in strict accordance with all applicable

federal, state, and local regulations. The following protocol outlines a general framework for its

proper disposal.[1]

Waste Identification and Segregation:

Identify all waste streams containing (S)-ErSO. This includes unused or expired product,

contaminated laboratory consumables (e.g., pipette tips, vials, gloves), and any solutions

containing the compound.

Segregate (S)-ErSO waste from other chemical waste streams to prevent unintentional

mixing with incompatible substances.[1]

Containerization and Labeling:

Use a dedicated, leak-proof, and clearly labeled waste container for all (S)-ErSO waste.

The label should prominently display the chemical name "(S)-ErSO", its CAS number

(2407860-35-7), and any other information mandated by your institution's Environmental

Health and Safety (EHS) department.[1]

Waste Accumulation and Storage:

Securely seal the waste container when not in use.

Store the container in a designated, secure area away from general laboratory traffic and

incompatible chemicals.

Arranging for Disposal:

Contact your institution's EHS office or a licensed chemical waste disposal contractor to

schedule a pickup for the (S)-ErSO waste.[1]

Provide them with a completed waste manifest and any other required documentation.
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There is no specific quantitative data available in the public domain regarding the disposal

procedures for (S)-ErSO. Disposal requirements are qualitative and based on established best

practices for chemical waste management and regulatory compliance.

Parameter Value

GHS Hazard Classification Not classified as a hazardous substance

CAS Number 2407860-35-7

Experimental Protocols
Specific experimental protocols for the disposal of (S)-ErSO are not cited in the available

literature beyond standard chemical waste management procedures. The fundamental principle

is to manage it as a chemical waste product in alignment with institutional and regulatory

guidelines.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of (S)-ErSO in a

laboratory setting.
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Caption: Logical workflow for the proper disposal of (S)-ErSO.
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Disclaimer: This information is intended for guidance purposes only. Researchers are strongly

encouraged to consult the specific Safety Data Sheet (SDS) for (S)-ErSO and to contact their

institution's Environmental Health and Safety (EHS) department for detailed instructions and to

ensure full compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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